Fabrication of porous polyimide as cathode for high performance lithium-ion battery†

Chemical Communications Pub Date: 2023-10-24 DOI: 10.1039/D3CC04287A

Abstract

Herein, we report the preparation of porous polyimide (PI) with a cost-effective synthesis process by polycondensation between melamine and dianhydride monomers. The prepared porous PI served as a cathode for lithium-ion batteries (LIBs), and delivers a high discharge platform of 2.1 V and satisfactory electrochemical performance. Thus, the porous PI cathode provides another choice for LIBs.

Graphical abstract: Fabrication of porous polyimide as cathode for high performance lithium-ion battery
Fabrication of porous polyimide as cathode for high performance lithium-ion battery†
Recommended Literature